Gas phase preparation of spherical core–shell α′′-Fe16N2/SiO2 magnetic nanoparticles†
Nanoscale Pub Date: 2014-04-16 DOI: 10.1039/C3NR06867F
Abstract
Well-dispersed spherical core–shell α′′-Fe16N2/SiO2 ferro-magnetic nanoparticles were successfully synthesized from core–shell α-Fe/SiO2 nanoparticles. Introduction of oxidation prior to the nitridation process gives 90% of α′′-Fe16N2 phase contained in the core while no phase change is observed without oxidation. Saturation magnetization and coercivity are 148 emu g−1 and 1.82 kOe, respectively.
Recommended Literature
- [1] Role of DNA in condensation and combinative self-assembly†
- [2] Destabilization mechanism of R3–R4 tau protofilament by purpurin: a molecular dynamics study†
- [3] Apparatus. A direct-reading fluorimeter
- [4] Photochemical stability of electrochromic polymers and devices†
- [5] Back cover
- [6] Rhodium-catalyzed tandem cyclization–cycloaddition reactions of enynebenzaldehydes: construction of polycyclic ring systems†
- [7] Graphene quantum dots/graphene fiber nanochannels for osmotic power generation†
- [8] Programmable multimetallic linear nanoassemblies of ruthenium–DNA conjugates†
- [9] Advances in the theory of superhydrophobic surfaces
- [10] Sonication-induced self-assembly of flexible tris(ureidobenzyl)amine: from dimeric aggregates to supramolecular gels†
Journal Name：Nanoscale
Research Products
-
CAS no.: 19542-54-2
-
CAS no.: 149428-64-8
-
CAS no.: 16096-33-6
